Cas no 1514347-64-8 (2-Propanone, 1-chloro-3-(2,4-difluorophenyl)-)

• Product Name: 2-Propanone, 1-chloro-3-(2,4-difluorophenyl)-
• CAS No: 1514347-64-8
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• MDL: MFCD23887836
• CID: 5219576
• PubChem ID: 80391345
• Update Time: 2026-03-06

2-Propanone, 1-chloro-3-(2,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-chloro-3-(2,4-difluorophenyl)-

• MDL： MFCD23887836
• Inchi： 1S/C9H7ClF2O/c10-5-8(13)3-6-1-2-7(11)4-9(6)12/h1-2,4H,3,5H2
• InChI Key： JZHLSLIBGPOEBK-UHFFFAOYSA-N
• SMILES： C(Cl)C(=O)CC1=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 204.0153489g/mol
• Monoisotopic Mass: 204.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Propanone, 1-chloro-3-(2,4-difluorophenyl)-

Chemical Profile of 2-Propanone, 1-chloro-3-(2,4-difluorophenyl) and Its Significance in Modern Research

2-Propanone, 1-chloro-3-(2,4-difluorophenyl) (CAS No. 1514347-64-8) is a fluorinated chalcone derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound represents a promising scaffold for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer research. The presence of both chloro and fluoro substituents in its molecular structure enhances its potential bioactivity by influencing electronic and steric interactions with biological targets.

The compound's molecular framework, characterized by a central 2-propanone backbone substituted with a 1-chloro-3-(2,4-difluorophenyl) moiety, makes it an intriguing candidate for further investigation. The fluorine atoms at the 2 and 4 positions of the phenyl ring contribute to increased metabolic stability and lipophilicity, which are critical factors in drug design. These features are particularly relevant in the context of modern drug development, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy.

Recent studies have highlighted the potential of fluorinated aromatic compounds as key players in medicinal chemistry. The 1-chloro-3-(2,4-difluorophenyl) group in this compound not only enhances its binding affinity to biological targets but also improves its resistance to enzymatic degradation. This dual benefit has been observed in various fluorinated derivatives, suggesting that 2-Propanone, 1-chloro-3-(2,4-difluorophenyl) may exhibit similar advantages when tested in vitro and in vivo.

In the realm of anticancer research, chalcone derivatives have shown considerable promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The structural motif of 2-Propanone, 1-chloro-3-(2,4-difluorophenyl) aligns well with this paradigm, offering a potential lead compound for further optimization. Preliminary computational studies have suggested that this molecule can interact with key residues in target proteins, thereby modulating their activity. Such interactions are crucial for developing selective inhibitors that minimize off-target effects.

The role of fluorine atoms in modulating drug properties cannot be overstated. In addition to enhancing lipophilicity and metabolic stability, fluorine substituents can also influence electronic distributions within the molecule, leading to altered binding affinities and selectivity. The 1-chloro-3-(2,4-difluorophenyl) group in 2-Propanone is a prime example of how strategic substitution can tailor a compound's pharmacological profile. This has been demonstrated in several clinical candidates where fluorine atoms have been incorporated to improve drug-like properties.

From a synthetic chemistry perspective, 2-Propanone, 1-chloro-3-(2,4-difluorophenyl) represents an interesting challenge due to the complexity of its substituents. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and directed functionalization strategies have enabled chemists to access novel derivatives efficiently. This accessibility is crucial for conducting rapid screening programs aimed at identifying biologically active compounds.

The potential applications of 2-Propanone, 1-chloro-3-(2,4-difluorophenyl) extend beyond oncology. Its structural features make it a versatile scaffold for exploring other therapeutic areas, including anti-inflammatory and antimicrobial agents. For instance, the interaction between this compound and inflammatory cytokine receptors has been hypothesized based on homology modeling studies. Such interactions could lead to the development of novel therapeutics that modulate inflammatory pathways without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In conclusion, 2-Propanone, 1-chloro-3-(2, 4-difluorophenyl) (CAS No. 1514347-64-8) is a multifaceted compound with significant potential in modern drug discovery. Its unique structural features and bioactivity make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for fluorinated derivatives, this molecule is poised to play a crucial role in shaping the future of therapeutic intervention.